2-cyano-3-[4-(dipropylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]acrylamide

• IUPAC Name: (E)-2-cyano-3-[4-(dipropylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C23H24F3N3O/c1-3-12-29(13-4-2)21-10-8-17(9-11-21)14-18(16-27)22(30)28-20-7-5-6-19(15-20)23(24,25)26/h5-11,14-15H,3-4,12-13H2,1-2H3,(H,28,30)/b18-14+
• InChI Key: IQICBQUTQDXLFM-NBVRZTHBSA-N
• Canonical SMILES: CCCN(CCC)C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Isomeric SMILES: CCCN(CCC)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C23H24F3N3O
• Molecular Weight: 415.5 g/mol

Description

2-cyano-3-[4-(dipropylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]acrylamide is a chemical compound that belongs to the class of acrylamide derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

2-cyano-3-[4-(dipropylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]acrylamide has been used in a variety of scientific research applications, particularly in the field of neuroscience. It has been shown to have potential as a fluorescent probe for the detection of zinc ions in neurons. Additionally, it has been studied for its potential use as a selective inhibitor of the dopamine transporter, which could have implications for the treatment of certain neurological disorders.

Mechanism of Action

The mechanism of action of 2-cyano-3-[4-(dipropylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]acrylamide is not fully understood. However, it is believed to act by binding to specific proteins or receptors in the brain, which can alter their activity and lead to changes in neurotransmitter release or uptake.
Biochemical and Physiological Effects
Studies have shown that 2-cyano-3-[4-(dipropylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]acrylamide can have a variety of biochemical and physiological effects. For example, it has been shown to increase the release of dopamine in certain brain regions, which could have implications for the treatment of Parkinson's disease. It has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyano-3-[4-(dipropylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]acrylamide in lab experiments is its high selectivity for certain proteins or receptors in the brain. This can make it a useful tool for studying the function of these proteins or receptors in various neurological disorders. However, one limitation is that it can be difficult to synthesize and purify, which can make it expensive and time-consuming to use in large-scale experiments.

Future Directions

There are many potential future directions for research on 2-cyano-3-[4-(dipropylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]acrylamide. One area of interest is its potential use as a therapeutic agent for neurological disorders such as Parkinson's disease or traumatic brain injury. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis and purification methods. Finally, it may be useful to explore its potential as a fluorescent probe for the detection of other metal ions in neurons.